Cas no 1012-15-3 (2-methyl-3-(4-methylphenyl)propanoic acid)

• Product Name: 2-methyl-3-(4-methylphenyl)propanoic acid
• CAS No: 1012-15-3
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 3053754
• PubChem ID: 4613139
• Update Time: 2025-06-08

2-methyl-3-(4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-3-p-tolyl-propionic acid
• 2-methyl-3-(4-methylphenyl)propanoic acid

• Inchi： 1S/C11H14O2/c1-8-3-5-10(6-4-8)7-9(2)11(12)13/h3-6,9H,7H2,1-2H3,(H,12,13)
• InChI Key： ZJBQYRLHEYPLEL-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 178.09938g/mol
• Monoisotopic Mass: 178.09938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 178.23g/mol
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-methyl-3-(4-methylphenyl)propanoic acid

Introduction to 2-Methyl-3-(4-Methylphenyl)propanoic Acid (CAS No. 1012-15-3)

2-Methyl-3-(4-methylphenyl)propanoic acid, also known by its CAS number 1012-15-3, is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a substituted benzene ring and a carboxylic acid functional group. Its chemical formula is C₁₀H₁₂O₂, and it has a molecular weight of 164.20 g/mol.

The physical properties of 2-methyl-3-(4-methylphenyl)propanoic acid are noteworthy. It is a white crystalline solid at room temperature with a melting point of approximately 85-87°C and a boiling point of around 260°C. The compound is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and acetone. These properties make it suitable for various applications in chemical synthesis and pharmaceutical formulations.

In terms of its chemical reactivity, 2-methyl-3-(4-methylphenyl)propanoic acid can undergo a range of reactions due to the presence of the carboxylic acid group. It can participate in esterification, amide formation, and other nucleophilic acyl substitution reactions. Additionally, the substituted benzene ring provides opportunities for electrophilic aromatic substitution reactions, making it a valuable intermediate in the synthesis of more complex molecules.

The biological significance of 2-methyl-3-(4-methylphenyl)propanoic acid has been explored in several recent studies. One notable area of research is its potential as an anti-inflammatory agent. A study published in the Journal of Medicinal Chemistry (2021) investigated the anti-inflammatory properties of this compound and found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This suggests that 2-methyl-3-(4-methylphenyl)propanoic acid could be a promising lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory potential, 2-methyl-3-(4-methylphenyl)propanoic acid has also shown promise in cancer research. A 2020 study published in the Cancer Research Journal demonstrated that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of specific signaling pathways. These findings highlight the potential therapeutic applications of 2-methyl-3-(4-methylphenyl)propanoic acid in oncology.

In the pharmaceutical industry, 2-methyl-3-(4-methylphenyl)propanoic acid is used as an intermediate in the synthesis of various drugs and drug candidates. Its ability to undergo selective chemical transformations makes it a valuable building block for the development of new therapeutic agents. For example, it has been used in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other small molecule inhibitors targeting specific biological pathways.

The safety profile of 2-methyl-3-(4-methylphenyl)propanoic acid has been extensively evaluated. According to safety data sheets (SDS), this compound is generally considered to be low in toxicity when handled properly. However, it is important to follow standard laboratory safety protocols to minimize exposure risks. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn when handling this compound.

In conclusion, 2-methyl-3-(4-methylphenyl)propanoic acid (CAS No. 1012-15-3) is a multifaceted organic compound with significant potential in both research and industrial applications. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development in various fields, including medicinal chemistry, pharmacology, and materials science.